N-(4-fluoro-3-nitrophenyl)-2-methylpentanamide
Overview
Description
N-(4-fluoro-3-nitrophenyl)-2-methylpentanamide, also known as FNPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. FNPA is a member of the amide family and has a molecular formula of C12H15FN2O3.
Mechanism of Action
The mechanism of action of N-(4-fluoro-3-nitrophenyl)-2-methylpentanamide involves its ability to activate the TRPA1 ion channel, which is involved in the perception of pain and inflammation. Activation of TRPA1 leads to the release of neurotransmitters such as substance P and calcitonin gene-related peptide, which are involved in the transmission of pain signals. This compound has also been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α.
Biochemical and Physiological Effects
This compound has been shown to exhibit a range of biochemical and physiological effects, including anti-inflammatory, analgesic, and antipyretic properties. It has also been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. This compound has been shown to activate the TRPA1 ion channel, which is involved in the perception of pain and inflammation.
Advantages and Limitations for Lab Experiments
N-(4-fluoro-3-nitrophenyl)-2-methylpentanamide has several advantages as a research tool, including its ability to activate the TRPA1 ion channel and its potential as a non-opioid painkiller. However, there are also limitations to its use in lab experiments, including the need for specialized equipment and the potential for toxicity at high concentrations.
Future Directions
There are several future directions for research on N-(4-fluoro-3-nitrophenyl)-2-methylpentanamide, including the development of more potent and selective TRPA1 agonists for the treatment of pain and inflammation. Additionally, research is needed to investigate the potential of this compound as a therapeutic agent for other diseases, such as cancer and autoimmune disorders. Further studies are also needed to determine the safety and efficacy of this compound in humans.
Scientific Research Applications
N-(4-fluoro-3-nitrophenyl)-2-methylpentanamide has been extensively studied for its potential as a therapeutic agent in the treatment of various diseases. It has been shown to exhibit anti-inflammatory, analgesic, and antipyretic properties. This compound has also been investigated for its potential as a non-opioid painkiller due to its ability to activate the TRPA1 ion channel.
properties
IUPAC Name |
N-(4-fluoro-3-nitrophenyl)-2-methylpentanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15FN2O3/c1-3-4-8(2)12(16)14-9-5-6-10(13)11(7-9)15(17)18/h5-8H,3-4H2,1-2H3,(H,14,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTIAFSTUFTTWNL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C)C(=O)NC1=CC(=C(C=C1)F)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15FN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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